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Compound of Interest |

Zirconium, (eta5-2,4-
Compound Name: cyclopentadien-1-yl)tris(N-

methylmethanaminato)-

Cat. No.: B15497873

\ J

This technical guide provides a comprehensive overview of the material safety data,
experimental protocols, and relevant scientific information for the organometallic compound
with the molecular formula C11H23N3Zr, commonly known as
Tris(dimethylamino)cyclopentadienylzirconium. This document is intended for researchers,
scientists, and professionals in drug development and materials science who require detailed
technical information.

Chemical Identity and Properties

Tris(dimethylamino)cyclopentadienylzirconium is a zirconium-based organometallic precursor
primarily utilized in thin film deposition processes such as Atomic Layer Deposition (ALD) and
Chemical Vapor Deposition (CVD).

Table 1: Chemical Identifiers
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Identifier

Value

Chemical Name

Tris(dimethylamino)cyclopentadienylzirconium

Molecular Formula C11H23N3zr

CAS Number 33271-88-4

Molecular Weight 288.54 g/mol

Synonyms CpZr(NMe2)3, TDMACpZr,

(Cyclopentadienyl)tris(dimethylamido)zirconium

Table 2: Physical and Chemical Properties

Property Value

Appearance Pale yellow to yellow liquid

Odor None reported

Melting Point <0°C

Boiling Point 85.3°C @ 2.5 mbar; 94 °C @ 1.64 mmHg
Density 1.17 - 1.26 g/cm3 at 25 °C

Vapor Pressure

0.6 mmHg at 72 °C

Soluble in organic solvents like hydrocarbons

Solubility ) )
and carbon tetrachloride. Reacts with water.
Air and moisture sensitive. Stable under
Stability recommended storage conditions (cool, dry,

inert atmosphere).

Hazard Identification and Safety Data

This compound is classified as hazardous. It is crucial to handle it with appropriate safety

precautions in a laboratory or industrial setting.

Table 3: GHS Hazard Classification
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Hazard Class Category

Hazard Statement

Flammable Liquids 2

H225: Highly flammable liquid

and vapor

Substances and mixtures
which, in contact with water, 2

emit flammable gases

H261: In contact with water

releases flammable gas

Acute Toxicity, Oral 4

H302: Harmful if swallowed

Skin Corrosion/Irritation 2

H315: Causes skin irritation

Serious Eye Damage/Eye "
Irritation

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,
Single Exposure (Respiratory 3

tract irritation)

H335: May cause respiratory

irritation

Table 4: First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact

Immediately wash off with soap and plenty of
water. Remove contaminated clothing. Consult a

physician.

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Experimental Protocols
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"One-Pot" Synthesis of
Tris(dimethylamino)cyclopentadienylzirconium

The following is a generalized "one-pot" synthesis protocol adapted from patent literature. This
method avoids the isolation of intermediates, improving efficiency.[1] All procedures must be
carried out under an inert atmosphere (e.g., nitrogen or argon) using Schlenk line techniques.

Step 1: Preparation of Lithium Dimethylamide

To a 2L reaction flask equipped with a stirrer, add 500 mL of n-hexane and 67 g of
dimethylamine.

¢ Cool the reaction mixture to approximately -15 °C.

o While stirring, slowly add 500 mL of n-butyllithium in n-hexane (2.5 mol/L) dropwise to the
flask.

 After the addition is complete, allow the mixture to warm to room temperature and continue
stirring for 4 hours.

Step 2: Formation of Tetrakis(dimethylamino)zirconium

o To the freshly prepared lithium dimethylamide solution, add zirconium tetrachloride under an
inert atmosphere with continuous stirring.

Step 3: Preparation of Cyclopentadienyl Monomer

 In a separate apparatus, distill dicyclopentadiene at a temperature above 160 °C to crack it
into the cyclopentadienyl monomer.

Step 4: Reaction to Form Tris(dimethylamino)cyclopentadienylzirconium

o Slowly add the freshly distilled cyclopentadienyl monomer dropwise to the solution of
tetrakis(dimethylamino)zirconium.

» Allow the reaction to proceed to completion.

Step 5: Purification
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» The final product, Tris(dimethylamino)cyclopentadienylzirconium, is purified by distillation.

Visualizations: Workflows and Pathways
Logical Workflow for Atomic Layer Deposition (ALD) of
ZrO2

The primary application of CL1H23N3Zr is as a precursor for the deposition of zirconium oxide
(Zr0O2) thin films via ALD. The following diagram illustrates the reaction mechanism during the
ALD process.[2][3]
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Caption: Workflow for the Atomic Layer Deposition of ZrO2 using C11H23N3Zr.

Hypothetical Signaling Pathway for Organozirconium
Compound Toxicity

While specific toxicological data for CL1H23N3Zr is not available, studies on other zirconium
compounds suggest that toxicity may be mediated through the induction of oxidative stress.[4]
[5][6] The following diagram presents a generalized, hypothetical signaling pathway for cellular
toxicity.
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Caption: Hypothetical toxicity pathway for organozirconium compounds.

Handling and Storage

Proper handling and storage are critical to maintain the integrity of CL1H23N3Zr and to ensure

safety.

+ Handling: Always handle in a chemical fume hood under an inert atmosphere (nitrogen or
argon). Avoid breathing vapors and contact with skin and eyes. Do not allow contact with
water. Use non-sparking tools.

o Storage: Store in a cool, dry, well-ventilated place in a tightly closed container under an inert
atmosphere. Keep away from sources of ignition, heat, and direct sunlight. Protect from
moisture.
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Toxicological and Ecological Information

Detailed toxicological and ecological studies on C11H23N3Zr are limited.

» Toxicological Information: No specific RTECS data is available. The material is considered
an irritant to the eyes, respiratory system, and skin, and may cause burns. Harmful if
swallowed. Carcinogenic, mutagenic, and teratogenic effects have not been determined.

» Ecological Information: No specific ecological information is available. Discharge into the
environment should be avoided.

Disposal Considerations

Dispose of this material in a manner consistent with federal, state, and local regulations.
Contact a licensed professional waste disposal service.

Transport Information

C11H23N3Zr is regulated for transport.

UN Number: 3399

Proper Shipping Name: Organometallic substance, liquid, water-reactive, flammable

Hazard Class: 4.3 (Substances which, in contact with water, emit flammable gases),
Subsidiary risk 3 (Flammable liquid)

Packing Group: | or I, depending on the specific regulations and formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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